Cas no 2624138-63-0 (6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine dihydrochloride)

• Product Name: 6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine dihydrochloride
• CAS No: 2624138-63-0
• MF: C₈H₁₁Cl₃N₂O
• MW: 257.54473900795
• MDL: MFCD33550181
• CID: 5663358
• PubChem ID: 155978078
• Update Time: 2025-10-29

6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2h,3h,4h,5h-pyrido[3,2-f][1,4]oxazepine dihydrochloride
• EN300-27713275
• 2624138-63-0
• 6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine dihydrochloride

• MDL： MFCD33550181
• Inchi： 1S/C8H9ClN2O.2ClH/c9-7-1-2-11-8-6(7)5-10-3-4-12-8;;/h1-2,10H,3-5H2;2*1H
• InChI Key： DQENTFSFQFTBDU-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1CNCCO2.Cl.Cl

Computed Properties

• Exact Mass: 255.993696g/mol
• Monoisotopic Mass: 255.993696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 6-chloro-2H,3H,4H,5H-pyrido3,2-f1,4oxazepine dihydrochloride

Introduction to 6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine dihydrochloride (CAS No. 2624138-63-0)

6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine dihydrochloride, identified by the chemical identifier CAS No. 2624138-63-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrido[3,2-f][1,4]oxazepine class, a structural motif known for its potential biological activity. The presence of a chlorine substituent at the sixth position and the dihydrochloride salt form contribute to its unique pharmacological properties and make it a valuable scaffold for further drug development.

The synthesis and characterization of 6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine dihydrochloride involve intricate organic transformations and stringent purification protocols to ensure high purity and yield. The compound's molecular structure incorporates a fused ring system consisting of a pyridine ring and an oxazepine core, which are both critical for its interaction with biological targets. The dihydrochloride form enhances its solubility in aqueous solutions, making it more amenable for in vitro and in vivo studies.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine dihydrochloride with high accuracy. Molecular docking studies have revealed that this compound can interact with various protein targets, including enzymes and receptors implicated in neurological disorders. These interactions suggest potential therapeutic applications in conditions such as depression, anxiety disorders, and neurodegenerative diseases.

In vitro pharmacological assays have demonstrated that 6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine dihydrochloride exhibits inhibitory activity against several key enzymes involved in neurotransmitter metabolism. For instance, preliminary studies indicate that it may inhibit monoamine oxidase (MAO) enzymes, which are crucial in regulating the levels of serotonin and dopamine. This mechanism aligns with the known pharmacological actions of many psychotropic drugs and opens up possibilities for developing novel therapeutics.

The compound's structural features also make it an attractive candidate for further derivatization to enhance its pharmacological profile. Researchers have explored various strategies to modify the chlorine substituent or introduce additional functional groups to optimize binding affinity and reduce potential side effects. These modifications aim to improve selectivity while maintaining efficacy against target proteins.

One particularly promising area of research involves the use of 6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine dihydrochloride as a lead compound for the development of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways and are often dysregulated in cancerous tissues. By targeting specific kinases with high precision, this compound could potentially inhibit tumor growth and proliferation. Preliminary experiments have shown encouraging results in cell culture models using this compound.

The synthesis of 6-chloro-2H,3H,4H,5H-pyrido[3,2-f][1,4]oxazepine dihydrochloride has been refined through multi-step organic reactions involving cyclization and functional group interconversions. Advanced techniques such as chromatography and spectroscopic methods (e.g., NMR spectroscopy) are employed to ensure the structural integrity of the final product. These synthetic methodologies are critical for producing high-quality material suitable for subsequent biological evaluations.

As part of ongoing drug discovery efforts, 6-chloro-2H, 3 H, 4 H, 5 H-pyrido[3, 2-f][1, 4]oxazepine dihydrochloride has been subjected to rigorous safety assessments to evaluate its toxicity profile. In vitro toxicity assays have been conducted to assess potential hepatotoxicity and genotoxicity. These studies are essential for determining the feasibility of advancing this compound into clinical trials where human safety is paramount.

The integration of machine learning algorithms has further accelerated the drug discovery process by predicting potential adverse effects and optimizing dosing regimens based on historical data from similar compounds. These computational tools help researchers prioritize compounds like 6-chloro-2, H, 3 H, 4 H, 5 H-pyrido[3, 2-f][1, 4]oxazepine dihydrochloride that exhibit favorable pharmacokinetic properties while minimizing risks.

The future prospects for 6-chloro-2, H, 3 H, 4 H, 5 H-pyrido[3, 2-f][1, 4]oxazepine dihydrochloride include its evaluation in preclinical animal models to assess its efficacy and safety further before human trials commence. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these studies forward by leveraging shared resources and expertise.

In conclusion, 6-chloro-, 2, H, 3, H, 4, H, 5, H-pyrido[*, *f[*], *14* oxazepine dihydrochloride (CAS No*. 26*, *24*, *138*, *63*, *0) represents a promising candidate for therapeutic intervention in various neurological disorders due to its unique chemical structure and demonstrated biological activity*. Continued research efforts aimed at optimizing its pharmacological properties will likely lead to novel treatments that address unmet medical needs*. The compound’s journey from laboratory synthesis to potential clinical application exemplifies the meticulous process required in modern drug discovery*.